Cas no 899983-21-2 (4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 899983-21-2
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• CID: 5490945
• PubChem ID: 7656520
• Update Time: 2025-05-23

4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• F2769-0111
• AKOS024679144
• 899983-21-2
• 4-chloro-N-(1-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 4-chloro-N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• Inchi： 1S/C20H19ClN2O2/c21-16-7-5-13(6-8-16)19(24)22-17-9-10-18-15(12-17)2-1-11-23(18)20(25)14-3-4-14/h5-10,12,14H,1-4,11H2,(H,22,24)
• InChI Key： AURASCIMAVQDLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)CCCN2C(C1CC1)=O)=O

Computed Properties

• Exact Mass: 354.1135055g/mol
• Monoisotopic Mass: 354.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Comprehensive Overview of 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 899983-21-2)

4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, with the CAS number 899983-21-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both cyclopropanecarbonyl and benzamide moieties in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its unique molecular framework.

In recent years, the demand for tetrahydroquinoline-based compounds has surged due to their relevance in treating various diseases. The 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide stands out due to its structural complexity and bioactivity. Its CAS No. 899983-21-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. The compound's chlorobenzamide group is particularly noteworthy, as it often enhances binding affinity to biological targets, making it a valuable scaffold for drug design.

The synthesis of 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are optimized to achieve high yields and purity, which are critical for its use in preclinical studies. The compound's molecular weight and solubility properties are also key factors considered by researchers, as they influence its pharmacokinetic profile. Given the rising interest in small-molecule therapeutics, this compound is often discussed in forums and publications focusing on drug discovery and targeted therapy.

One of the most searched questions related to CAS No. 899983-21-2 is its potential role in cancer research. Preliminary studies suggest that derivatives of tetrahydroquinoline exhibit antiproliferative effects, making them candidates for oncology drug development. Additionally, the cyclopropanecarbonyl group in this compound may contribute to its stability and metabolic resistance, which are desirable traits for oral medications. These attributes align with current trends in personalized medicine and precision oncology, where tailored treatments are prioritized.

Another area of interest is the compound's potential application in neurodegenerative diseases. The benzamide moiety is known to interact with enzymes and receptors involved in neurological pathways. Researchers are exploring whether 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide could modulate these targets, offering new avenues for treating conditions like Alzheimer's or Parkinson's disease. This aligns with the growing focus on central nervous system (CNS) drug development, a hot topic in pharmaceutical research.

From a technical standpoint, the compound's spectroscopic data (e.g., NMR, MS) and chromatographic purity are critical for its characterization. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure quality control. These details are often sought after by chemists and pharmacologists working with CAS No. 899983-21-2. Furthermore, the compound's stability under various conditions is a recurring topic in scientific discussions, as it impacts storage and handling protocols.

In conclusion, 4-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 899983-21-2) represents a fascinating area of research with broad implications for drug discovery. Its unique chemical structure and biological potential make it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and molecular design.